Cas no 856160-67-3 (6-Ethylpyrimidin-4-amine)

• Product Name: 6-Ethylpyrimidin-4-amine
• CAS No: 856160-67-3
• MF: C₆H₉N₃
• MW: 123.155760526657
• MDL: MFCD09909798
• CID: 1027844
• PubChem ID: 21911625
• Update Time: 2025-10-31

6-Ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Ethylpyrimidin-4-amine
• 4-amino-6-ethyl-pyrimidine
• 6-Aethyl-pyrimidin-4-ylamin
• 6-ETHYL-4-PYRIMIDINAMINE
• 6-ethyl-pyrimidin-4-ylamine
• DTXSID20619971
• CS-0225064
• MFCD09909798
• UOMLWNRTYQTWFT-UHFFFAOYSA-N
• SCHEMBL792959
• BS-36118
• 856160-67-3
• Z798339040
• F1967-2684
• AB54955
• EN300-1225182
• AKOS010483749
• FT-0700625
• 6-ethylpyrimidin-4-ylamine

• MDL： MFCD09909798
• Inchi： 1S/C6H9N3/c1-2-5-3-6(7)9-4-8-5/h3-4H,2H2,1H3,(H2,7,8,9)
• InChI Key： UOMLWNRTYQTWFT-UHFFFAOYSA-N
• SMILES： N1C=NC(=CC=1CC)N

Computed Properties

• Exact Mass: 123.08000
• Monoisotopic Mass: 123.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 260.1±20.0 °C at 760 mmHg
• Flash Point: 135.0±9.0 °C
• PSA: 51.80000
• LogP: 1.20240
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Ethylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Ethylpyrimidin-4-amine

6-Ethylpyrimidin-4-amine: A Comprehensive Overview

6-Ethylpyrimidin-4-amine, also known by its CAS registry number CAS No. 856160-67-3, is a heterocyclic organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the pyrimidine family, which is a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of an ethyl group at position 6 and an amino group at position 4 imparts unique chemical properties to this molecule, making it a subject of interest in both academic and industrial research.

The synthesis of 6-Ethylpyrimidin-4-amine typically involves multi-step reactions, often starting from readily available starting materials such as aldehydes or ketones. One common approach is the condensation reaction between an aldehyde and an amine, followed by cyclization to form the pyrimidine ring. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production processes. These improvements have made 6-Ethylpyrimidin-4-amine more accessible for large-scale applications.

In terms of applications, 6-Ethylpyrimidin-4-amine has shown promise in the field of drug discovery. Its structural versatility allows it to act as a building block for various bioactive molecules. For instance, researchers have explored its use as a potential lead compound in the development of anti-cancer agents. Studies have demonstrated that derivatives of this compound can inhibit key enzymes involved in cell proliferation, making them candidates for further preclinical testing.

Beyond pharmacology, 6-Ethylpyrimidin-4-amine has also found applications in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metal-organic frameworks (MOFs). These frameworks are highly porous materials with potential applications in gas storage, catalysis, and sensing technologies. Recent research has focused on optimizing the properties of MOFs derived from this compound to enhance their stability and functionality under various conditions.

The chemical properties of 6-Ethylpyrimidin-4-amine are heavily influenced by its functional groups. The amino group at position 4 imparts basicity, while the ethyl group at position 6 introduces steric effects that can influence reactivity. These properties make the compound suitable for various chemical transformations, including nucleophilic substitutions and additions. Researchers have leveraged these characteristics to develop novel synthetic routes for complex organic molecules.

In conclusion, 6-Ethylpyrimidin-4-amine, with its CAS number CAS No. 856160-67-3, stands out as a versatile compound with diverse applications across multiple disciplines. Its role as a building block in drug discovery and materials science highlights its significance in contemporary research. As advancements in synthetic methodologies continue to unfold, the potential for new applications of this compound is expected to grow further.